Cas no 1105193-76-7 (4-amino-1-cyclopentylpyrrolidin-2-one)

• Product Name: 4-amino-1-cyclopentylpyrrolidin-2-one
• CAS No: 1105193-76-7
• MF: C₉H₁₆N₂O
• MW: 168.236142158508
• MDL: MFCD12190632
• CID: 5097537
• PubChem ID: 43521154
• Update Time: 2026-03-02

4-amino-1-cyclopentylpyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-Amino-1-cyclopentyl-pyrrolidin-2-one
• 2-Pyrrolidinone, 4-amino-1-cyclopentyl-
• 4-amino-1-cyclopentylpyrrolidin-2-one

• MDL： MFCD12190632
• Inchi： 1S/C9H16N2O/c10-7-5-9(12)11(6-7)8-3-1-2-4-8/h7-8H,1-6,10H2
• InChI Key： NAXXXUBOAYFUGT-UHFFFAOYSA-N
• SMILES： N1(C2CCCC2)CC(N)CC1=O

Additional information on 4-amino-1-cyclopentylpyrrolidin-2-one

Recent Advances in the Study of 4-amino-1-cyclopentylpyrrolidin-2-one (CAS: 1105193-76-7) in Chemical Biology and Pharmaceutical Research

The compound 4-amino-1-cyclopentylpyrrolidin-2-one (CAS: 1105193-76-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the role of 4-amino-1-cyclopentylpyrrolidin-2-one as a key intermediate in the synthesis of novel bioactive molecules. Its cyclopentyl and pyrrolidinone moieties provide a versatile scaffold for further chemical modifications, making it a valuable building block in medicinal chemistry. Researchers have successfully utilized this compound in the development of inhibitors targeting various enzymes and receptors implicated in diseases such as cancer, neurodegenerative disorders, and infectious diseases.

One of the most promising applications of 4-amino-1-cyclopentylpyrrolidin-2-one is in the design of kinase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a core structure in developing selective inhibitors for protein kinases involved in cancer cell proliferation. The compound's ability to form stable interactions with the ATP-binding site of kinases was particularly noteworthy, offering insights into structure-activity relationships that could guide future drug design efforts.

In addition to its applications in oncology, recent research has explored the neuroprotective potential of derivatives based on 4-amino-1-cyclopentylpyrrolidin-2-one. A preclinical study published in ACS Chemical Neuroscience reported that certain analogs of this compound exhibited significant activity in modulating glutamate receptors, suggesting potential applications in treating neurodegenerative conditions such as Alzheimer's disease and Parkinson's disease.

The synthetic pathways for 4-amino-1-cyclopentylpyrrolidin-2-one have also seen recent optimization. A 2024 publication in Organic Process Research & Development described an improved synthetic route that significantly increased yield while reducing environmental impact through greener chemistry approaches. This advancement is particularly important for scaling up production for potential pharmaceutical applications.

Pharmacokinetic studies of 4-amino-1-cyclopentylpyrrolidin-2-one derivatives have shown promising results regarding their drug-like properties. Recent ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) profiling indicates that properly modified derivatives exhibit favorable bioavailability and metabolic stability, addressing some of the challenges typically associated with small molecule therapeutics.

Looking forward, the versatility of 4-amino-1-cyclopentylpyrrolidin-2-one as a chemical scaffold suggests continued interest in its applications. Current research directions include exploring its use in PROTAC (PROteolysis TArgeting Chimera) technology and as a component in targeted drug delivery systems. The compound's unique structural features position it as a valuable tool in the ongoing development of next-generation therapeutics.